Cas no 97872-05-4 (2-(7-methyl-1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide)

• Product name: 2-(7-methyl-1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide
• CAS No: 97872-05-4
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 1989911
• PubChem ID: 176667

2-(7-methyl-1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(7-methyl-1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide
• 2-(7-Methylbenzo(d)isoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide
• DTXSID20243316
• 97872-05-4

• Inchi： InChI=1S/C19H20N2O2/c1-13-8-7-11-15-16(21-23-18(13)15)12-17(22)20-19(2,3)14-9-5-4-6-10-14/h4-11H,12H2,1-3H3,(H,20,22)
• InChI Key： CEGPXILFDYERTM-UHFFFAOYSA-N
• SMILES： CC1=C2C(=CC=C1)C(=NO2)CC(=O)NC(C)(C)C3=CC=CC=C3

Computed Properties

• Exact Mass: 308.152
• Monoisotopic Mass: 308.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 542.3°C at 760 mmHg
• Flash Point: 281.8°C
• Refractive Index: 1.596